Cas no 98249-39-9 (11,16-oxy-18,20-dinor-1,3,5(10),6,8,11,15-abietaheptaene-13,14-dione)

• Product Name: 11,16-oxy-18,20-dinor-1,3,5(10),6,8,11,15-abietaheptaene-13,14-dione
• CAS No: 98249-39-9
• MF: C₁₈H₁₂O₃
• MW: 276.286085128784
• CID: 2026982
• PubChem ID: 44425166
• Update Time: 2025-07-13

11,16-oxy-18,20-dinor-1,3,5(10),6,8,11,15-abietaheptaene-13,14-dione Chemical and Physical Properties

Names and Identifiers

• 11,16-oxy-18,20-dinor-1,3,5(10),6,8,11,15-abietaheptaene-13,14-dione
• 4,5-Dihydro-3,8-dimethyl-4,5-dioxo-phenanthrofuran
• isotanshinone II
• Isotanshinone Ⅱ
• 3,8-Dimethyl-phenanthro[4,3-b]furan-4,5-dione
• Isotanshinone II (Salvia glutinosa)
• 98249-39-9
• 3,8-dimethylnaphtho[2,1-g][1]benzofuran-4,5-dione
• BDBM50476408
• FS-7458
• AKOS040761912
• CHEMBL227131
• 3,8-dimethylphenanthro[4,3-b]furan-4,5-dione
• HY-N7751
• 3,8-dimethylnaphtho(2,1-g)(1)benzofuran-4,5-dione
• CS-0136859

• Inchi： 1S/C18H12O3/c1-9-4-3-5-12-11(9)6-7-13-15(12)18-14(10(2)8-21-18)17(20)16(13)19/h3-8H,1-2H3
• InChI Key： ONUSCCKLNWURMA-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2C(C(C3=CC=C4C(C)=CC=CC4=C3C1=2)=O)=O

Computed Properties

• Exact Mass: 276.079
• Monoisotopic Mass: 276.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2
• XLogP3: 2.493

Experimental Properties

• Color/Form: Cryst.
• Density: 1.324±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.76E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives